Cas no 2350146-59-5 ((S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester)

• Product Name: (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester
• CAS No: 2350146-59-5
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6620750
• Update Time: 2025-06-30

(S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester

• Inchi： 1S/C14H19N3O2/c1-14(2,3)19-13(18)11(15)7-9-8-17-12-10(9)5-4-6-16-12/h4-6,8,11H,7,15H2,1-3H3,(H,16,17)/t11-/m0/s1
• InChI Key： HUDKHYYXQMLJBY-NSHDSACASA-N
• SMILES： C(C1=CNC2=NC=CC=C12)[C@H](N)C(=O)OC(C)(C)C

Additional information on (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester

Research Brief on (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester (CAS: 2350146-59-5)

The compound (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester (CAS: 2350146-59-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the pyrrolo[2,3-b]pyridine moiety and the tert-butyl ester group, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of small molecules that exhibit potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of pyridopyrrolopyrimidine derivatives. These derivatives demonstrated nanomolar inhibitory activity against JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia. The tert-butyl ester group in the compound was found to enhance the stability and bioavailability of the final molecules, underscoring its importance in drug design.

Another significant application of (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester is in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its use in the synthesis of a novel PROTAC targeting BRD4, a protein implicated in various cancers. The compound's amino acid backbone facilitated the incorporation of a linker moiety, enabling the efficient recruitment of E3 ubiquitin ligases for targeted protein degradation.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with higher yields and reduced purification steps, addressing previous challenges in large-scale manufacturing. This development is expected to accelerate its adoption in industrial drug discovery programs.

In conclusion, (S)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid tert-butyl ester (CAS: 2350146-59-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its utility as a building block for kinase inhibitors and PROTACs, coupled with recent improvements in synthetic methodologies, positions it as a compound of continued interest in pharmaceutical research. Future studies are likely to explore its incorporation into additional therapeutic modalities and further optimize its physicochemical properties for enhanced drug-like characteristics.